Cas no 2172452-36-5 (4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol)
4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1627279
- [4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol
- 2172452-36-5
- 4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol
-
- Inchi: 1S/C12H19NO2S/c1-3-10-9(2)16-11(13-10)12(8-14)4-6-15-7-5-12/h14H,3-8H2,1-2H3
- InChI Key: GMTGYIIIBIVFDL-UHFFFAOYSA-N
- SMILES: S1C(C)=C(CC)N=C1C1(CO)CCOCC1
Computed Properties
- Exact Mass: 241.11365002g/mol
- Monoisotopic Mass: 241.11365002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70.6Ų
4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1627279-0.05g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 0.05g |
$624.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-0.1g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 0.1g |
$653.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-0.25g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 0.25g |
$683.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-0.5g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 0.5g |
$713.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-1.0g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 1.0g |
$743.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-2.5g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 2.5g |
$1454.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-5.0g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 5.0g |
$2152.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-10.0g |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 10.0g |
$3191.0 | 2023-07-10 | ||
| Enamine | EN300-1627279-50mg |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 50mg |
$624.0 | 2023-09-22 | ||
| Enamine | EN300-1627279-100mg |
[4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-yl]methanol |
2172452-36-5 | 100mg |
$653.0 | 2023-09-22 |
4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol
4-(4-Ethyl-5-Methyl-1,3-Thiazol-2-Yl)Oxan-4-Ylmethanol (CAS No. 2172452-36-5)
The compound 4-(4-Ethyl-5-Methyl-1,3-Thiazol-2-Yl)Oxan-4-Ylmethanol (CAS No. 2172452-36-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique electronic properties and bioactivity. The molecule features a thiazole ring fused with an oxane (tetrahydropyran) ring system, along with a hydroxymethyl group attached at the 4-position of the oxane ring. The thiazole moiety itself is substituted with ethyl and methyl groups at positions 4 and 5, respectively, contributing to the molecule's stereochemistry and reactivity.
Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The oxane ring system in this compound adds further complexity to its structure, potentially enhancing its solubility and bioavailability. Researchers have also explored the use of similar compounds in the synthesis of advanced materials, such as polymers and liquid crystals, due to their unique electronic properties.
The synthesis of 4-(4-Ethyl-5-Methyl-1,3-Thiazol-2-Yl)Oxan-4-Ylmethanol involves a multi-step process that typically begins with the preparation of the thiazole precursor. This is followed by cyclization reactions to form the oxane ring and subsequent functionalization to introduce the hydroxymethyl group. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.
In terms of physical properties, this compound exhibits a melting point of approximately 100°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, showing promising results for its use in long-term storage and industrial applications.
One of the most exciting developments involving this compound is its potential application in medicinal chemistry. Preclinical studies have demonstrated that thiazole derivatives like this one exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* revealed that this compound can effectively inhibit acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease progression. These findings suggest that further exploration into its pharmacokinetics and toxicity profiles could pave the way for its use as a therapeutic agent.
Moreover, the oxane ring system in this compound has been shown to enhance its ability to act as a chelating agent. This property makes it a promising candidate for use in metalloenzyme inhibition studies and heavy metal detoxification processes. Recent collaborative efforts between chemists and biologists have focused on leveraging this property to develop novel strategies for treating metal-induced toxicity in living organisms.
In conclusion, 4-(4-Ethyl-5-Methyl-1,3-Thiazol-2-Yl)Oxan-4-Ylmethanol (CAS No. 2172452-36-5) is a versatile compound with a rich structural framework that offers numerous opportunities for chemical innovation. Its unique combination of thiazole and oxane functionalities positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.
2172452-36-5 (4-(4-ethyl-5-methyl-1,3-thiazol-2-yl)oxan-4-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)